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Compound of Interest

Compound Name: 3,3-Diphenyl-2-butanone

Cat. No.: B8528689

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature for the chemical compound 3,3-Diphenyl-2-
butanone. As a Senior Application Scientist, the objective is to not only provide the definitive
name but to also elucidate the systematic process and chemical logic that underpins its
derivation. This ensures a reproducible and verifiable understanding of complex organic
nomenclature, a critical skill in chemical research and drug development.

Deconstruction of the Molecular Structure

The foundational step in IUPAC nomenclature is a thorough analysis of the molecule's
constituent parts. The structure of 3,3-Diphenyl-2-butanone is comprised of a central aliphatic
carbon chain, a ketone functional group, and two phenyl substituents.
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Component Chemical Formula Description

A four-carbon alkane chain
Parent Chain C4H8 (Butane) forms the backbone of the

molecule.

A ketone functional group is

present, indicated by a

Functional Group C=0 (Carbonyl)
carbonyl group bonded to two
carbon atoms.
] Two phenyl groups are
Substituents C6H5 (Phenyl)

attached to the parent chain.

A visual representation of the molecular structure is essential for a clear understanding of the
spatial arrangement of these components.

Caption: Molecular structure of 3,3-Diphenyl-2-butanone.

Application of IUPAC Nomenclature Rules

The IUPAC system provides a standardized set of rules to ensure that every distinct chemical
compound has a unique and unambiguous name. The naming of 3,3-Diphenyl-2-butanone is
a systematic process that follows these core principles.

Identification of the Parent Chain

The first step is to identify the longest continuous carbon chain that contains the principal
functional group.[1][2][3] In this molecule, the principal functional group is the ketone (carbonyl
group). The longest carbon chain containing the carbonyl carbon consists of four carbon atoms.
Therefore, the parent alkane is butane.

Naming the Parent Chain with the Principal Functional
Group

For ketones, the '-e' at the end of the parent alkane name is replaced with the suffix '-one'.[4][5]
[6] Thus, 'butane' becomes 'butanone’.
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Numbering the Parent Chain

The parent chain must be numbered to give the principal functional group the lowest possible
locant (number).[2][7][8] In this case, numbering from right to left gives the carbonyl carbon the
number 2, while numbering from left to right gives it the number 3.

Numbering the Parent Chain

Number from left to right Carbonyl at C3
2<3 Choose lowest number |—>| Final Numbering: Right to LefD
Number from right to left Carbonyl at C2

@—b@dentify Longest Chain with Ketone Number from both ends

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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